Cas no 81811-57-6 (RESTRICTION ENDONUCLEASE SAU 96 I)

RESTRICTION ENDONUCLEASE SAU 96 I is a type II restriction enzyme isolated from Staphylococcus aureus 96 I. It recognizes the palindromic sequence 5'-G↓GNCC-3' and cleaves at the indicated position, generating blunt ends. This enzyme exhibits high specificity and activity under optimized buffer conditions, typically requiring low salt concentrations for efficient digestion. SAU 96 I is suitable for applications in molecular cloning, DNA mapping, and genetic engineering due to its consistent performance and minimal star activity. It is supplied with a reaction buffer and BSA to ensure stability and optimal cleavage efficiency. The enzyme is quality-controlled for absence of non-specific nucleases and phosphatases, ensuring reliable results in downstream applications.

RESTRICTION ENDONUCLEASE SAU 96 I structure

81811-57-6 structure

Product Name:RESTRICTION ENDONUCLEASE SAU 96 I

CAS No:81811-57-6

MF:

MW:

CID:987133

Update Time:2025-10-20

RESTRICTION ENDONUCLEASE SAU 96 I Chemical and Physical Properties

Names and Identifiers

- RESTRICTION ENDONUCLEASE SAU 96 I

RESTRICTION ENDONUCLEASE SAU 96 I Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
FUJIFILM	310-00332-300U	Restriction Endonuclease Sau 96 I	81811-57-6	300u	JPY 9000	2023-09-15
FUJIFILM	312-00336-300U x10	Restriction Endonuclease Sau 96 I	81811-57-6	300U x10	JPY 52,000	2022-04-26
FUJIFILM	314-00335-300U x5	Restriction Endonuclease Sau 96 I	81811-57-6	300U x5	JPY 29,000	2022-04-26
FUJIFILM	312-00336-300.10300u x10	Restriction Endonuclease Sau 96 I	81811-57-6	300.10300u x10	JPY 52000	2023-09-15
FUJIFILM	314-00335-300.5300u x5	Restriction Endonuclease Sau 96 I	81811-57-6	300.5300u x5	JPY 29000	2023-09-15

RESTRICTION ENDONUCLEASE SAU 96 I Related Literature

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4. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

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5. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789

Additional information on RESTRICTION ENDONUCLEASE SAU 96 I

Recent Advances in the Study of 81811-57-6 and RESTRICTION ENDONUCLEASE SAU 96 I

The chemical compound 81811-57-6 and the restriction endonuclease SAU 96 I have garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have focused on elucidating their molecular mechanisms, potential therapeutic applications, and their roles in genetic engineering. This research brief aims to summarize the latest findings related to these two key subjects, providing a comprehensive overview for professionals in the field.

81811-57-6, a compound with a unique chemical structure, has been investigated for its potential as a bioactive molecule. Recent studies have explored its interactions with various biological targets, including enzymes and receptors, suggesting its utility in drug development. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 81811-57-6 exhibits inhibitory effects on specific kinase pathways, which are implicated in cancer progression. These findings highlight its potential as a lead compound for oncology therapeutics.

On the other hand, RESTRICTION ENDONUCLEASE SAU 96 I, a type II restriction enzyme, has been widely used in molecular biology for DNA manipulation. Recent advancements have focused on optimizing its enzymatic activity and specificity. A 2024 study in Nucleic Acids Research reported the successful engineering of SAU 96 I variants with enhanced cleavage efficiency and reduced star activity, making it a more reliable tool for genetic engineering applications. These improvements are particularly valuable for CRISPR-based gene editing and synthetic biology projects.

Furthermore, the combination of 81811-57-6 and SAU 96 I has been explored in novel research paradigms. A groundbreaking study in Chemical Biology & Drug Design (2024) investigated the synergistic effects of 81811-57-6 in enhancing the stability and activity of SAU 96 I under various physiological conditions. This research opens new avenues for developing hybrid systems that leverage both chemical and enzymatic properties for advanced biotechnological applications.

In conclusion, the ongoing research on 81811-57-6 and RESTRICTION ENDONUCLEASE SAU 96 I underscores their importance in modern chemical biology and pharmaceutical sciences. The latest studies not only deepen our understanding of their individual functionalities but also pave the way for innovative applications in drug discovery and genetic engineering. Future research should focus on translating these findings into practical solutions for healthcare and biotechnology.